Cas no 1690599-03-1 (1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane)

1-(Bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane is a specialized brominated cyclopentane derivative featuring a cyclobutylethoxy substituent. This compound is of interest in synthetic organic chemistry due to its reactive bromomethyl group, which facilitates further functionalization, making it a versatile intermediate for the construction of complex molecular architectures. The cyclobutyl moiety enhances steric and electronic properties, potentially influencing reactivity and selectivity in nucleophilic substitution or coupling reactions. Its structure is particularly useful in medicinal chemistry and materials science, where tailored cyclopentane-based frameworks are required. The compound’s stability under controlled conditions ensures reliable handling in laboratory settings.

1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane structure

1690599-03-1 structure

Product name:1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane

CAS No:1690599-03-1

MF:C₁₂H₂₁BrO

MW:261.198543310165

CID:6501145

PubChem ID:106204804

1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

- 1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane
- 1690599-03-1
- EN300-1134314
- Inchi： 1S/C12H21BrO/c13-10-12(7-1-2-8-12)14-9-6-11-4-3-5-11/h11H,1-10H2
- InChI Key： HJQDDLLMLBAOFS-UHFFFAOYSA-N
- SMILES： BrCC1(CCCC1)OCCC1CCC1

Computed Properties

Exact Mass: 260.07758g/mol
Monoisotopic Mass: 260.07758g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 9.2Å²

1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1134314-2.5g	1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane	1690599-03-1	95%	2.5g	$2211.0	2023-10-26
Enamine	EN300-1134314-1.0g	1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane	1690599-03-1		1g	$1343.0	2023-06-09
Enamine	EN300-1134314-0.25g	1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane	1690599-03-1	95%	0.25g	$1038.0	2023-10-26
Enamine	EN300-1134314-0.05g	1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane	1690599-03-1	95%	0.05g	$948.0	2023-10-26
Enamine	EN300-1134314-10g	1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane	1690599-03-1	95%	10g	$4852.0	2023-10-26
Enamine	EN300-1134314-5g	1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane	1690599-03-1	95%	5g	$3273.0	2023-10-26
Enamine	EN300-1134314-1g	1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane	1690599-03-1	95%	1g	$1129.0	2023-10-26
Enamine	EN300-1134314-10.0g	1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane	1690599-03-1		10g	$5774.0	2023-06-09
Enamine	EN300-1134314-0.5g	1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane	1690599-03-1	95%	0.5g	$1084.0	2023-10-26
Enamine	EN300-1134314-0.1g	1-(bromomethyl)-1-(2-cyclobutylethoxy)cyclopentane	1690599-03-1	95%	0.1g	$993.0	2023-10-26